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Compound of Interest

Compound Name: 1,6-Dimethylindoline-2-thione

Cat. No.: B122539

This document provides a detailed two-step protocol for the synthesis of 1,6-Dimethylindoline-
2-thione, a compound of interest for researchers in medicinal chemistry and drug
development. The synthesis involves the N-methylation of 6-methylindolin-2-one followed by
thionation of the resulting 1,6-dimethylindolin-2-one.

Experimental Protocols

Step 1: Synthesis of 1,6-Dimethylindolin-2-one
This procedure outlines the N-methylation of 6-methylindolin-2-one.

Materials:

6-methylindolin-2-one

e Sodium hydroxide (NaOH)

o Dimethyl sulfate ((CHz)2S0a4)
e Deionized water

e Hydrochloric acid (HCI)

o Ethyl acetate
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e Heptane

¢ Anhydrous sodium sulfate (Na2S0a)

Equipment:

Three-necked round-bottom flask

e Mechanical stirrer

o Condenser

e Dropping funnel

e Heating mantle

e pH meter or pH paper
e Separatory funnel

» Rotary evaporator

e Bichner funnel
Procedure:

» To a three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and
dropping funnel, add 6-methylindolin-2-one (1.0 eq) and deionized water.

e Add a 50% aqueous solution of sodium hydroxide (2.25 eq) to the flask.
e Heat the mixture to 40°C with stirring.

o Slowly add dimethyl sulfate (1.5 eq) dropwise via the dropping funnel. An exothermic
reaction may be observed.

» After the addition is complete, heat the reaction mixture to 100°C and maintain for 15
minutes.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Cool the mixture to 60°C and add a second portion of dimethyl sulfate (0.425 eq).
e Heat the mixture again to 100°C and maintain for another 15 minutes.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of
heptane and ethyl acetate as the mobile phase.

e Once the reaction is complete, cool the mixture to 50°C and adjust the pH to approximately 7
with concentrated hydrochloric acid.

e Cool the mixture to room temperature and then to 0-5°C in an ice bath to induce
crystallization.

o Collect the solid product by filtration, wash with cold deionized water, and dry under vacuum
to yield 1,6-dimethylindolin-2-one.

Step 2: Synthesis of 1,6-Dimethylindoline-2-thione
This protocol describes the thionation of 1,6-dimethylindolin-2-one using Lawesson's reagent.

Materials:

1,6-dimethylindolin-2-one

Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide]

Anhydrous toluene

Dichloromethane (CH2Clz2)

Silica gel

Ethanol

Equipment:

¢ Round-bottom flask

o Reflux condenser
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» Heating mantle with magnetic stirrer

e Rotary evaporator

o Chromatography column

Procedure:

In a round-bottom flask, dissolve 1,6-dimethylindolin-2-one (1.0 eq) in anhydrous toluene.
e Add Lawesson's reagent (1.0 eq) to the solution.

o Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for 1-2 hours.
The color of the solution may change from dark red to yellowish.[1]

e Monitor the reaction by TLC until the starting material is consumed.

o Cool the reaction mixture to room temperature and remove the toluene under reduced
pressure using a rotary evaporator.

o Dissolve the residue in a minimal amount of dichloromethane and filter it through a short pad
of silica gel to remove inorganic byproducts.

o Evaporate the dichloromethane to obtain the crude product.

o Purify the crude product by recrystallization from ethanol to obtain pure 1,6-
dimethylindoline-2-thione.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 1,6-
Dimethylindoline-2-thione.
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Reagent( Reaction Temperat .
Step Reactant Solvent . Yield (%)
s) Time (h) ure (°C)
6- Dimethyl
1 methylindol  sulfate, Water 0.5 100 ~65-75
in-2-one NaOH
1,6-
) ) Lawesson' Reflux
2 dimethylind Toluene 1-2 ~80-90
) S reagent (1112)
olin-2-one

Mandatory Visualization

Step 1: N-Methylation

(G-methylindolin-z-one) Dimethyl sulfate, NaOH)
N-methylatign

(1,6-dimethylindolin-2-one)

Step 2: Thionation

(1,6-dimethylindolin-2-one) (Lawesson's reagent)

1,6-Dimethylindoline-2-thione

Click to download full resolution via product page

Caption: Synthetic workflow for 1,6-Dimethylindoline-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b122539?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505097/
https://www.benchchem.com/product/b122539#step-by-step-synthesis-protocol-for-1-6-dimethylindoline-2-thione
https://www.benchchem.com/product/b122539#step-by-step-synthesis-protocol-for-1-6-dimethylindoline-2-thione
https://www.benchchem.com/product/b122539#step-by-step-synthesis-protocol-for-1-6-dimethylindoline-2-thione
https://www.benchchem.com/product/b122539#step-by-step-synthesis-protocol-for-1-6-dimethylindoline-2-thione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

